Cas no 60166-69-0 (penta-2,3-dien-2-ylcyclopropane)

penta-2,3-dien-2-ylcyclopropane structure
60166-69-0 structure
Product name:penta-2,3-dien-2-ylcyclopropane
CAS No:60166-69-0
MF:C8H12
MW:108.180882453918
CID:1618707
PubChem ID:143680

penta-2,3-dien-2-ylcyclopropane Chemical and Physical Properties

Names and Identifiers

    • penta-2,3-dien-2-ylcyclopropane
    • DTXSID90208896
    • Cyclopropane,1-methyl-1-(1-methyl-1,2-propadienyl)-
    • 60166-69-0
    • Cyclopropane, 1-methyl-1-(1-methyl-1,2-propadienyl)-
    • Inchi: InChI=1S/C8H12/c1-3-4-7(2)8-5-6-8/h3,8H,5-6H2,1-2H3
    • InChI Key: QIRWWAWHIZHEHD-UHFFFAOYSA-N
    • SMILES: CC=C=C(C)C1CC1

Computed Properties

  • Exact Mass: 108.09396
  • Monoisotopic Mass: 108.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 2.4

Experimental Properties

  • PSA: 0

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